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Harmalol, also known as harmidol, belongs to the class of organic compounds known as harmala alkaloids. Harmala alkaloids are compounds with a structure based on harmaline, harmine, harmalol, harman or a derivative of those parents. These parents are beta-carbolines, consisting of a pyrimidine fused to the pyrrole moiety of an indole to form a pyrido[3, 4-b]indole. Harmalol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, harmalol is primarily located in the cytoplasm. Harmalol can be biosynthesized from harman. Outside of the human body, harmalol can be found in fruits, herbs and spices, and sea-buckthornberry. This makes harmalol a potential biomarker for the consumption of these food products.
Harmalol is a harmala alkaloid in which the harman skeleton is hydroxy-substituted at C-7 and has been reduced across the 3...